Cas no 1823321-75-0 (2-Hexanamine, 1,1,1-trifluoro-2-methyl-)
2-Hexanamine, 1,1,1-trifluoro-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- 2-Hexanamine, 1,1,1-trifluoro-2-methyl-
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- Inchi: 1S/C7H14F3N/c1-3-4-5-6(2,11)7(8,9)10/h3-5,11H2,1-2H3
- InChI Key: VBZBIBXRXVIRHL-UHFFFAOYSA-N
- SMILES: C(F)(F)(F)C(C)(N)CCCC
2-Hexanamine, 1,1,1-trifluoro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-90667-1.0g |
1,1,1-trifluoro-2-methylhexan-2-amine |
1823321-75-0 | 1.0g |
$986.0 | 2023-02-11 | ||
| Enamine | EN300-90667-2.5g |
1,1,1-trifluoro-2-methylhexan-2-amine |
1823321-75-0 | 2.5g |
$2043.0 | 2023-02-11 | ||
| Enamine | EN300-90667-5.0g |
1,1,1-trifluoro-2-methylhexan-2-amine |
1823321-75-0 | 5.0g |
$2587.0 | 2023-02-11 | ||
| Enamine | EN300-90667-10.0g |
1,1,1-trifluoro-2-methylhexan-2-amine |
1823321-75-0 | 10.0g |
$3253.0 | 2023-02-11 |
2-Hexanamine, 1,1,1-trifluoro-2-methyl- Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 2-Hexanamine, 1,1,1-trifluoro-2-methyl-
Comprehensive Analysis of 2-Hexanamine, 1,1,1-trifluoro-2-methyl- (CAS No. 1823321-75-0): Properties, Applications, and Industry Trends
The compound 2-Hexanamine, 1,1,1-trifluoro-2-methyl- (CAS No. 1823321-75-0) is a fluorinated amine derivative gaining attention in pharmaceutical and specialty chemical industries. With its unique molecular structure featuring a trifluoromethyl group and branched alkyl chain, this compound exhibits remarkable stability and reactivity patterns that make it valuable for advanced synthesis applications. Recent studies highlight its potential as a building block for bioactive molecules, particularly in the development of novel agrochemicals and pharmaceutical intermediates.
In the context of growing demand for fluorinated compounds, 2-Hexanamine, 1,1,1-trifluoro-2-methyl- stands out due to its balanced lipophilicity and electronic properties. The presence of fluorine atoms significantly influences its metabolic stability and binding affinity, making it a subject of interest for researchers exploring structure-activity relationships. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity (>98%) in commercial samples, while computational chemistry models predict its interactions with biological targets.
The synthesis of CAS No. 1823321-75-0 typically involves multi-step processes including reductive amination of fluorinated ketones or nucleophilic substitution reactions. Industry professionals frequently search for optimized synthesis protocols and scalable production methods, reflecting the compound's transition from laboratory curiosity to commercial viability. Environmental considerations have prompted investigations into green chemistry approaches for its manufacture, aligning with the pharmaceutical industry's sustainability goals.
From an application perspective, 1,1,1-trifluoro-2-methyl-2-hexanamine demonstrates versatility in medicinal chemistry. Its structural features are being explored for central nervous system (CNS) targeting molecules and enzyme inhibitors, with particular interest in neurological disorders and metabolic diseases. The compound's logP value and hydrogen bonding capacity make it suitable for crossing biological barriers while maintaining target specificity – key parameters in modern drug design.
Market analysts note increasing patent activity surrounding fluorinated amine derivatives, with CAS 1823321-75-0 appearing in several recent applications. This correlates with the broader trend of fluorine incorporation in drug candidates, where approximately 30% of newly approved pharmaceuticals contain fluorine atoms. The compound's storage stability and compatibility with common reagents further enhance its appeal to process chemists working on continuous flow chemistry implementations.
Quality control protocols for 2-Hexanamine, 1,1,1-trifluoro-2-methyl- emphasize chiral purity analysis when applicable, as the stereochemistry can significantly impact biological activity. Advanced separation techniques including chiral HPLC and supercritical fluid chromatography are employed to characterize enantiomeric forms. Regulatory documentation typically includes detailed impurity profiling to meet stringent pharmaceutical standards, addressing common queries from quality assurance professionals.
Emerging research directions explore the compound's potential in material science applications, particularly as a modifier for polymeric systems and surface coatings. The fluorine-carbon bonds impart unique physicochemical properties to derived materials, including enhanced thermal stability and chemical resistance. These developments align with industrial needs for high-performance materials in extreme environments, creating new market opportunities beyond traditional chemical applications.
Safety assessments of 1,1,1-trifluoro-2-methyl-2-hexanamine follow standard OECD guidelines, with particular attention to its handling precautions and waste disposal requirements. While not classified as hazardous under normal conditions, proper engineering controls are recommended during large-scale operations. These considerations address frequently searched topics by EHS (Environment, Health, and Safety) professionals evaluating new chemical entities.
The commercial availability of CAS No. 1823321-75-0 through specialty chemical suppliers has expanded significantly since 2020, with current pricing reflecting its technical grade versus pharmaceutical grade specifications. Procurement specialists often compare bulk pricing trends and supply chain reliability metrics when sourcing this material, especially for GMP-compliant production requirements in regulated industries.
Future prospects for 2-Hexanamine, 1,1,1-trifluoro-2-methyl- appear promising as research uncovers new applications in catalysis and asymmetric synthesis. Its role as a ligand precursor in transition metal catalysis and organocatalysis is being actively investigated, potentially opening new avenues in sustainable chemical manufacturing. These developments position the compound at the intersection of multiple cutting-edge research fields, ensuring continued academic and industrial interest.
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